3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide

• Molecular Formula: C19H15ClN2O3
• Molecular Weight: 354.8 g/mol
• IUPAC Name: 3-[(4-chlorobenzoyl)amino]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H15ClN2O3/c20-15-8-6-13(7-9-15)19(24)22-16-4-1-3-14(11-16)18(23)21-12-17-5-2-10-25-17/h1-11H,12H2,(H,21,23)(H,22,24)
• InChI Key: PKNBVAZSSLVAGS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CO3

Description

3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide is a chemical compound that is commonly used in scientific research. It is also known by its chemical formula C18H14ClN3O3. This compound is synthesized using various methods and has a wide range of applications in scientific research.

Mechanism of Action

The mechanism of action of 3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide involves its binding to specific target molecules such as proteins and enzymes. This binding results in a change in the fluorescence properties of the compound, which can be detected using various spectroscopic techniques such as fluorescence resonance energy transfer (FRET) and fluorescence polarization (FP).
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide depend on the specific target molecule it binds to. For example, when it binds to a protein, it can affect its conformation, stability, and function. When it binds to an enzyme, it can affect its activity and substrate specificity.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide in lab experiments include its high sensitivity, specificity, and versatility. It can be used to study a wide range of biological processes and can be easily incorporated into various experimental systems. However, its limitations include its potential toxicity and the need for specialized equipment and expertise to perform the experiments.

Future Directions

There are several future directions for the use of 3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide in scientific research. These include the development of new derivatives with improved properties, the application of the compound in live cell imaging, and the use of the compound in drug discovery and development. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of research.
Conclusion:
In conclusion, 3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide is a versatile and useful compound in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully explore the potential of this compound in various fields of research.

Synthesis Methods

The synthesis of 3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide involves the reaction of 4-chlorobenzoic acid with N-(2-furylmethyl)benzylamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethylacetamide (DMA) at a temperature range of 0-5°C. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

3-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)benzamide has a wide range of applications in scientific research. It is commonly used as a fluorescent probe for the detection of protein-protein interactions, protein-ligand interactions, and enzyme activity. It is also used as a molecular tool for the study of various biological processes such as signal transduction, gene expression, and cell proliferation.